Cas no 709-58-0 (1-nitro-3-(trichloromethyl)benzene)

1-nitro-3-(trichloromethyl)benzene structure
709-58-0 structure
Product Name:1-nitro-3-(trichloromethyl)benzene
CAS No:709-58-0
MF:C7H4Cl3NO2
MW:240.471158981323
CID:975877
PubChem ID:2777269
Update Time:2025-04-19

1-nitro-3-(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-nitro-3-(trichloromethyl)benzene
    • MFCD00051691
    • SCHEMBL3081516
    • DTXSID10380446
    • Z1269169167
    • 709-58-0
    • AKOS033595118
    • EN300-157806
    • Inchi: 1S/C7H4Cl3NO2/c8-7(9,10)5-2-1-3-6(4-5)11(12)13/h1-4H
    • InChI Key: UGOQNHNJYMIBTI-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=C(C=1)[N+](=O)[O-])(Cl)Cl

Computed Properties

  • Exact Mass: 238.930761g/mol
  • Monoisotopic Mass: 238.930761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8Ų

1-nitro-3-(trichloromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N926688-10mg
1-Nitro-3-(trichloromethyl)benzene
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$ 70.00 2022-06-03
TRC
N926688-50mg
1-Nitro-3-(trichloromethyl)benzene
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$ 230.00 2022-06-03
TRC
N926688-100mg
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$ 365.00 2022-06-03
Enamine
EN300-157806-0.05g
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0.05g
$218.0 2023-02-14
Enamine
EN300-157806-0.1g
1-nitro-3-(trichloromethyl)benzene
709-58-0 95%
0.1g
$326.0 2023-02-14
Enamine
EN300-157806-0.25g
1-nitro-3-(trichloromethyl)benzene
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$466.0 2023-02-14
Enamine
EN300-157806-0.5g
1-nitro-3-(trichloromethyl)benzene
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0.5g
$735.0 2023-02-14
Enamine
EN300-157806-1.0g
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$0.0 2023-06-08
Enamine
EN300-157806-2.5g
1-nitro-3-(trichloromethyl)benzene
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$1848.0 2023-02-14
Enamine
EN300-157806-5.0g
1-nitro-3-(trichloromethyl)benzene
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